Cas no 67829-27-0 ( )

  structure
  structure
Product Name: 
CAS No:67829-27-0
MF:C16H13N3O4
MW:311.292123556137
CID:967260
PubChem ID:331716
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-(1,3-benzodioxol-5-yl)-N-(4-methoxyphenyl)-1,3,4-oxadiazol-2-amine
    • NSC326183
    • NSC-326183
    • SMR001874599
    • DTXSID60318113
    • 67829-27-0
    • MLS003170676
    • 5-benzo[1,3]dioxol-5-yl-N-(4-methoxyphenyl)-1,3,4-oxadiazol-2-amine
    • DS-008924
    •  
    • Inchi: 1S/C16H13N3O4/c1-20-12-5-3-11(4-6-12)17-16-19-18-15(23-16)10-2-7-13-14(8-10)22-9-21-13/h2-8H,9H2,1H3,(H,17,19)
    • InChI Key: MXQFLBXWIIRXIW-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(C3=NN=C(NC4C=CC(=CC=4)OC)O3)=CC1=2

Computed Properties

  • Exact Mass: 311.09069
  • Monoisotopic Mass: 311.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • PSA: 78.64

  Related Literature

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen